Cas no 625437-93-6 (2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-phenylethyl)acetamide)

• Product Name: 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-phenylethyl)acetamide
• CAS No: 625437-93-6
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 5446752
• Update Time: 2025-10-28

2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-phenylethyl)acetamide
• 2-(3-oxo-1,2,3,4-tetrahydro-2-quinoxalinyl)-N-(2-phenylethyl)acetamide
• 2-Quinoxalineacetamide, 1,2,3,4-tetrahydro-3-oxo-N-(2-phenylethyl)-

• Inchi： 1S/C18H19N3O2/c22-17(19-11-10-13-6-2-1-3-7-13)12-16-18(23)21-15-9-5-4-8-14(15)20-16/h1-9,16,20H,10-12H2,(H,19,22)(H,21,23)
• InChI Key： ALYVOKZTHSTUAG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)NC(=O)C1CC(NCCC1=CC=CC=C1)=O

Additional information on 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-phenylethyl)acetamide

Professional Introduction to Compound with CAS No 625437-93-6 and Product Name: 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-phenylethyl)acetamide

The compound with the CAS number 625437-93-6 and the product name 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-phenylethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a tetrahydroquinoxaline core, which is known for its presence in various bioactive natural products and synthetic drugs. The 3-oxo functional group within the tetrahydroquinoxaline ring enhances its reactivity and contributes to its pharmacological properties, making it a valuable scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. The tetrahydroquinoxaline moiety has been extensively studied for its potential role in modulating neurotransmitter systems, particularly in the context of depression, anxiety, and cognitive dysfunction. The compound in question, 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-phenylethyl)acetamide, has been synthesized with the aim of exploring its pharmacological profile and identifying new therapeutic opportunities. Preliminary studies suggest that this compound exhibits promising interactions with key enzymes and receptors involved in neurotransmitter metabolism.

The acetamide group attached to the tetrahydroquinoxaline scaffold is another critical feature that influences the compound's biological activity. Acetamides are known to possess a wide range of pharmacological effects, including anti-inflammatory, analgesic, and sedative properties. By integrating an acetamide moiety with the tetrahydroquinoxaline core, researchers have created a molecule that may exhibit synergistic effects when tested in vivo. This design approach aligns with current trends in medicinal chemistry aimed at developing multifunctional drugs that can address multiple targets simultaneously.

One of the most compelling aspects of this compound is its potential as a lead candidate for further drug development. The combination of the tetrahydroquinoxaline and acetamide functionalities provides a unique structural framework that may confer both potency and selectivity in biological assays. Recent advances in computational chemistry have enabled the rapid screening of such molecules for their binding affinity to specific protein targets. Virtual screening studies have indicated that this compound may interact with enzymes involved in the synthesis and degradation of neurotransmitters, suggesting its potential as an inhibitor or modulator of these pathways.

Experimental validation of these computational predictions has been conducted using various biochemical assays. In vitro studies have demonstrated that 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-phenylethyl)acetamide exhibits inhibitory activity against certain key enzymes relevant to neurological disorders. For instance, it has shown potential as an antagonist of serotonin reuptake transporters (SERTs), which are implicated in conditions such as depression and anxiety. Additionally, preliminary pharmacokinetic studies suggest that this compound possesses favorable properties for absorption, distribution, metabolism, and excretion (ADME), making it a promising candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the tetrahydroquinoxaline core efficiently. The introduction of the 3-oxo group at the appropriate position on the quinoxaline ring is crucial for achieving the desired biological activity. Researchers have leveraged modern spectroscopic methods such as NMR and mass spectrometry to confirm the structural integrity of each intermediate step during synthesis.

As interest in natural product-inspired drug design continues to grow, compounds like 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-phenylethyl)acetamide serve as valuable models for understanding structure-function relationships. The tetrahydroquinoxaline scaffold is prevalent in many bioactive molecules isolated from plants and microorganisms, highlighting its importance as a pharmacophore. By studying derivatives such as this one, scientists can gain insights into how modifications within this core structure influence biological activity.

The development of novel therapeutic agents requires not only potent biochemical activity but also considerations regarding safety and tolerability. Preclinical toxicology studies are essential to assess the potential side effects associated with compounds like this one before they can be tested in human trials. These studies typically involve evaluating acute toxicity profiles as well as long-term exposure effects on various organ systems. Preliminary toxicology data on 625437-93-6 indicate that it exhibits low toxicity at relevant doses.

The integration of cutting-edge technologies into drug discovery has accelerated the process of identifying promising candidates like 625437-93-6. High-throughput screening (HTS) platforms allow researchers to test thousands of compounds rapidly against specific biological targets. Machine learning algorithms have further enhanced HTS by predicting binding affinities and identifying potential hits based on structural features alone. These advancements have made it possible to explore complex chemical spaces more efficiently than ever before.

Future directions for research on this compound include exploring its mechanism of action in greater detail through cellular assays and animal models. Investigating whether it modulates other neurotransmitter systems or interacts with additional protein targets will provide a more comprehensive understanding of its therapeutic potential. Additionally， researchers are interested in developing analogs based on this structure by modifying substituents such as the phenylethyl group or exploring different tetrahydroquinoxaline derivatives.

The significance of compounds like 625437-93-6 extends beyond their immediate therapeutic applications; they also contribute valuable knowledge about heterocyclic chemistry and drug design principles。 As our understanding grows， so too does our ability to develop innovative treatments for complex diseases。 The continued exploration o fthis class o fcompounds holds great promise for addressing unmet medical needs across various therapeutic areas。